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Compound of Interest

Compound Name: 10-Undecenal

Cat. No.: B094395 Get Quote

This technical guide provides a comprehensive overview of the solubility of 10-undecenal in
various organic solvents and water. The information is intended for researchers, scientists, and

professionals in drug development and other relevant fields. This document summarizes

available quantitative and qualitative solubility data, outlines detailed experimental protocols for

solubility determination, and provides a visual representation of the experimental workflow.

Introduction to 10-Undecenal
10-Undecenal (CAS No. 112-45-8), also known as undecylenic aldehyde, is an unsaturated

aldehyde with the chemical formula C₁₁H₂₀O.[1] It is a colorless to pale yellow liquid at room

temperature and is characterized by a strong, waxy, rosy-citrusy odor.[1][2] This compound is a

valuable ingredient in the fragrance and flavor industries and serves as an intermediate in

organic synthesis.[3] Understanding its solubility is critical for its application in various

formulations and chemical reactions. The molecule's structure, featuring a long hydrophobic

carbon chain and a polar aldehyde group, dictates its solubility behavior.[1]

Solubility Data
The solubility of 10-undecenal is largely governed by its molecular structure. The long eleven-

carbon chain imparts a significant hydrophobic character, leading to poor solubility in polar

solvents like water.[1] Conversely, it is readily miscible with many common organic solvents.[3]

Quantitative Solubility Data
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Quantitative data on the solubility of 10-undecenal is limited. The following table summarizes

the available experimental and predicted data.

Solvent Temperature Solubility Data Type Source

Water 20 °C 30 mg/L Experimental PubChem[4]

Water Not Specified 0.0023 g/L Predicted FooDB[5]

Qualitative Solubility Data

Qualitative assessments consistently show that 10-undecenal has high solubility in a range of

organic solvents while being poorly soluble in water.

Solvent Solubility Description Source(s)

Organic Solvents

Ethanol Soluble / Miscible [1][3]

Ether Soluble / Miscible [1][3]

Chloroform Soluble / Sparingly Soluble [1][6]

Acetone Miscible [3]

Dipropylene Glycol Soluble [2]

Fixed Oils Soluble [2][4]

Paraffin Oil Soluble [2]

Propylene Glycol Soluble [2][4]

Ethyl Acetate Slightly Soluble [6]

Aqueous Solvents

Water
Insoluble / Limited / Slightly

Soluble
[1][3][4][6][7]

Glycerol Insoluble [4]
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Experimental Protocol for Solubility Determination
While specific published protocols for 10-undecenal are not readily available, a standard

method for determining the solubility of a liquid analyte like 10-undecenal in various solvents

can be adapted. The following is a generalized protocol based on the shake-flask method,

which is a common technique for solubility measurement.

Objective: To determine the concentration of 10-undecenal in a specific solvent at saturation.

Materials:

10-Undecenal (≥95% purity)

Selected solvents (e.g., ethanol, water, etc.) of analytical grade

Analytical balance

Thermostatically controlled shaker or water bath

Centrifuge

Volumetric flasks and pipettes

Gas chromatograph with a flame ionization detector (GC-FID) or a UV-Vis

spectrophotometer

Syringe filters (e.g., 0.45 µm PTFE)

Procedure:

Preparation of Supersaturated Solution:

Add an excess amount of 10-undecenal to a known volume of the chosen solvent in a

sealed container (e.g., a screw-cap vial). The excess is necessary to ensure that

saturation is reached.

Place the container in a thermostatically controlled shaker set to a constant temperature

(e.g., 25 °C).
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Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Phase Separation:

After equilibration, allow the mixture to stand undisturbed at the constant temperature for

at least 24 hours to allow the undissolved 10-undecenal to separate.

For mixtures where separation is slow, centrifugation can be used to accelerate the

process.

Sample Collection and Preparation:

Carefully withdraw an aliquot of the clear, supernatant liquid (the saturated solution) using

a pipette or syringe. It is crucial to avoid disturbing the undissolved layer.

Filter the aliquot using a syringe filter compatible with the solvent to remove any

suspended microdroplets.

Accurately dilute the filtered aliquot with the same solvent to a concentration suitable for

the analytical method to be used.

Quantification:

Analyze the diluted sample using a pre-calibrated analytical instrument. GC-FID is often

suitable for volatile organic compounds like aldehydes.

Prepare a series of standard solutions of 10-undecenal of known concentrations in the

solvent.

Generate a calibration curve by plotting the instrument response versus the concentration

of the standard solutions.

Determine the concentration of 10-undecenal in the diluted sample by comparing its

instrument response to the calibration curve.

Calculation of Solubility:
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Calculate the concentration of the original saturated solution by multiplying the

concentration of the diluted sample by the dilution factor.

The result is the solubility of 10-undecenal in that solvent at the specified temperature,

typically expressed in g/L or mg/mL.

Visualizing the Experimental Workflow
The following diagram illustrates the logical steps of the solubility determination protocol

described above.
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Caption: Workflow for experimental solubility determination.
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Conclusion
10-Undecenal demonstrates solubility characteristics typical of a medium-chain aldehyde, with

high solubility in various organic solvents and very limited solubility in water. While qualitative

data is widely available, precise quantitative measurements are sparse and would be beneficial

for specific formulation and process design applications. The provided experimental protocol

offers a robust framework for researchers to determine the solubility of 10-undecenal in
solvents of interest with high accuracy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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